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Compound of Interest

Compound Name: Basic Yellow 51

Cat. No.: B13403888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 51, also known by its Colour Index name C.I. 480538, is a cationic dye belonging

to the azomethine class.[1][2] While it has traditionally been used in the textile industry for

dyeing acrylic fibers, its utility in research applications is emerging, particularly in the realms of

biological staining and fluorescence microscopy.[3][4] This guide provides a comprehensive

overview of the technical specifications, commercial sourcing, experimental applications, and

safety considerations for research-grade Basic Yellow 51, tailored for its use in scientific and

drug development contexts.

Chemical and Physical Properties
A clear understanding of the fundamental properties of Basic Yellow 51 is crucial for its

effective application in a research setting. Key quantitative data is summarized in Table 1.
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Property Value Reference(s)

CAS Number 83949-75-1 [1]

Molecular Formula C₂₀H₂₅N₃O₄S [1]

Molecular Weight 403.5 g/mol [1][2]

Appearance
Yellow to Greenish-Yellow

Powder
[5][6]

Absorbance Maximum (λmax) 425 nm [7]

Purity
95-98% (typical for industrial

grade)
[5]

Commercial Suppliers of Research-Grade Basic
Yellow 51
While many suppliers offer Basic Yellow 51 for industrial purposes, sourcing research-grade

material with detailed purity analysis is critical for reproducible experimental results.

Researchers should specifically request a Certificate of Analysis (CoA) from suppliers to verify

purity and identify any potential contaminants. Table 2 lists several commercial suppliers.
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Supplier Noted Purity/Grade Website/Contact

SD International 95-98% --INVALID-LINK--[5][6]

Alan Chemical Industries LTD "High Quality" --INVALID-LINK--[1]

Hengshui Bohai Chemical

Technology Co., Ltd
Industrial Grade

Contact information available

on their website[2]

COLORKEM Industrial Grade --INVALID-LINK--[3]

Emperor Chem Industrial Grade --INVALID-LINK--[8]

Sinoever Industrial Grade --INVALID-LINK--[9]

Qingdao Sanhuan Colorchem

CO.,LTD
Industrial Grade --INVALID-LINK--[10]

CymitQuimica Research Grade Mentioned --INVALID-LINK--[11]

World dye variety Various Suppliers Listed --INVALID-LINK--[12]

Note: The purity of industrial-grade dyes may vary. For research applications, it is imperative to

obtain a Certificate of Analysis to ensure the quality and consistency of the material.

Experimental Protocols
The application of Basic Yellow 51 in a research context is primarily in staining and dyeing

procedures. The following protocols are adapted from available literature and are intended as a

starting point for methodology development.

General Staining Protocol for Microscopy
Basic Yellow 51 can be utilized as a counterstain in microscopy to enhance the visualization of

cellular structures.[4] As a cationic dye, it binds to negatively charged components within the

cell.

Materials:

Basic Yellow 51 stock solution (e.g., 1% w/v in distilled water or ethanol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.dyestuff.co.in/basic-yellow-51-8518929.html
https://sdinternational.com/basic-yellow-51-dyes/
https://www.alanchemindustries.com/dyestuff/cationic-dyes-for-textile/basic-yellow-51.html
https://basicdye.com/product/en/basic-yellow-51.html
https://www.colorkem.com/basic-yellow-51-83949-75-1-product/
https://emperordye.com/tds/basic-yellow-51.html
https://www.dyestuffscn.com/dyestuff/basic-dyes/basic-yellow-51.html
https://www.cncolorchem.com/upLoad/file/20170317/14897391297053984.pdf
https://cymitquimica.com/cas/83949-75-1/
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/basic-yellow-51-dic27855.html
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13403888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fixative (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Wash buffer (e.g., PBS)

Mounting medium

Microscope slides and coverslips

Cells or tissue sections of interest

Procedure:

Fixation: Fix the cells or tissue sections with the appropriate fixative.

Permeabilization: If staining intracellular components, permeabilize the cells with a suitable

buffer.

Washing: Wash the samples thoroughly with the wash buffer.

Staining: Incubate the samples with a working solution of Basic Yellow 51. The optimal

concentration and incubation time should be determined empirically but can start in the

range of 0.1-1 µg/mL for 15-30 minutes.

Washing: Wash the samples extensively with the wash buffer to remove unbound dye.

Mounting: Mount the coverslip onto the microscope slide using an appropriate mounting

medium.

Imaging: Visualize the stained samples using a fluorescence or bright-field microscope.

Protocol for Dyeing of Acrylic Fibers (for material
science applications)
This protocol is based on industrial dyeing methods and can be adapted for laboratory-scale

experiments.[3][8][9]
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Materials:

Basic Yellow 51

Acrylic fiber material

Acetic acid

Sodium acetate

Dyeing bath (beaker or other suitable vessel)

Heating and stirring apparatus

Procedure:

Dye Bath Preparation: Prepare a dye bath with a specific concentration of Basic Yellow 51
(e.g., 1% on weight of fiber). Adjust the pH of the bath to be acidic (pH 4-5) using acetic acid

and sodium acetate as a buffer.

Dyeing Process: Introduce the acrylic fiber into the dye bath. Gradually heat the bath to near

boiling (95-100°C) while stirring continuously. Maintain this temperature for 30-60 minutes to

allow for dye penetration and fixation.

Rinsing and Washing: After dyeing, remove the fiber and rinse it thoroughly with cold water

to remove excess dye. A subsequent wash with a non-ionic detergent can be performed to

improve fastness.

Drying: Dry the dyed fiber at room temperature or in a low-temperature oven.

Signaling Pathways and Biological Interactions
Currently, there is a lack of specific research literature detailing the direct interaction of Basic
Yellow 51 with known cellular signaling pathways. As a cationic dye, its binding is primarily

electrostatic, targeting negatively charged macromolecules such as nucleic acids and certain

proteins. This non-specific binding mechanism makes it a general cellular stain rather than a

probe for a specific signaling molecule.
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However, it is important to consider that the introduction of any exogenous small molecule into

a biological system has the potential for off-target effects. Researchers using Basic Yellow 51
in live-cell imaging or other biological assays should be mindful of potential perturbations to

cellular processes and conduct appropriate controls.

A study on a related compound, Basic Yellow 57, indicated that it could induce DNA

fragmentation in human keratinocytes, suggesting potential genotoxic effects at certain

concentrations.[13] While this does not directly implicate Basic Yellow 51 in a specific

signaling pathway, it highlights the need for careful toxicological assessment in any new

biological application.

Safety and Handling
Based on available Safety Data Sheets (SDS), Basic Yellow 51 presents the following

hazards:

Harmful if swallowed.[10]

Causes serious eye irritation.

May cause skin irritation.[10]

Toxic to aquatic life with long-lasting effects.

Recommended Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[10]

Handle in a well-ventilated area or with local exhaust ventilation.[10]

Avoid generating dust.[10]

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place away from incompatible materials.[3]
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Caption: General experimental workflow for staining biological samples with Basic Yellow 51.
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Caption: Logical relationship of required safety measures when handling Basic Yellow 51.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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